[(3,5-Dimethylphenyl)methyl](1-methoxypropan-2-yl)amine

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: N-[(3,5-dimethylphenyl)methyl]-1-methoxypropan-2-amine
• InChI: InChI=1S/C13H21NO/c1-10-5-11(2)7-13(6-10)8-14-12(3)9-15-4/h5-7,12,14H,8-9H2,1-4H3
• InChI Key: PRUFVHVCVXFJHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)CNC(C)COC)C

Description

(3,5-Dimethylphenyl)methylamine is a secondary amine featuring a 3,5-dimethylphenyl group attached to a methylene bridge, with the amine nitrogen bonded to a 1-methoxypropan-2-yl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3,5-Dimethylphenyl)methylamine can be achieved through several synthetic routes. One common method involves the alkylation of 3,5-dimethylbenzylamine with 1-methoxypropan-2-yl chloride in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction is typically carried out in an organic solvent like dichloromethane or toluene under reflux conditions.

Another approach involves the reductive amination of 3,5-dimethylbenzaldehyde with 1-methoxypropan-2-ylamine using a reducing agent such as sodium cyanoborohydride or hydrogen gas in the presence of a catalyst like palladium on carbon.

Industrial Production Methods

Industrial production of (3,5-Dimethylphenyl)methylamine may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired purity, yield, and cost-effectiveness. Optimization of reaction conditions, including temperature, pressure, and reaction time, is crucial to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

(3,5-Dimethylphenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imines or nitriles using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction of the compound can yield secondary or tertiary amines, depending on the reducing agent and conditions used.

Substitution: The amine group can participate in nucleophilic substitution reactions with electrophiles such as alkyl halides or acyl chlorides, leading to the formation of substituted amines or amides.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride, and hydrogen gas with palladium on carbon.

Substitution: Alkyl halides, acyl chlorides, and sulfonyl chlorides.

Major Products Formed

Oxidation: Imines, nitriles.

Reduction: Secondary amines, tertiary amines.

Substitution: Substituted amines, amides.

Scientific Research Applications

(3,5-Dimethylphenyl)methylamine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the synthesis of drugs targeting neurological disorders.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3,5-Dimethylphenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies on its binding affinity, selectivity, and downstream effects are essential to understand its full mechanism of action.

Comparison with Similar Compounds

Table 1: Key Structural and Analytical Comparisons

Compound Name	Substituents	Molecular Formula	Specific Rotation ([α]²⁵₅₈₉)	IR Peaks (cm⁻¹)	Retention Time (Chiral UPLC)
(3,5-Dimethylphenyl)methylamine (Target)	3,5-dimethylphenyl; 1-methoxypropan-2-yl	C₁₃H₂₁NO	Not reported	Not reported	Not reported
N-((3,5-Dimethylphenyl)(phenyl)methyl)propan-2-amine	3,5-dimethylphenyl; phenyl	C₁₉H₂₃N	+1.5 (c 1.04, CHCl₃)	2960, 1599, 1167	Not reported
N-((3,5-Dimethylphenyl)(naphthalen-1-yl)methyl)propan-2-amine	3,5-dimethylphenyl; naphthalen-1-yl	C₂₃H₂₅N	+74.3 (c 1.70, CHCl₃)	2961, 1600, 726	0.59 min (Chiralcel® OJ)
N-((3,5-Diethylphenyl)(naphthalen-1-yl)methyl)propan-2-amine	3,5-diethylphenyl; naphthalen-1-yl	C₂₅H₂₉N	Not reported	Not reported	Not reported
N-(bis(3,5-dimethoxyphenyl)methyl)propan-2-amine	3,5-dimethoxyphenyl (×2)	C₁₉H₂₃NO₂	Not reported	2961, 1600, 1091	Not reported

Key Observations:

Aromatic Substituent Effects: Electron-Donating Groups: The 3,5-dimethylphenyl group (as in the target compound) enhances steric hindrance and lipophilicity compared to 3,5-dimethoxyphenyl derivatives . Extended Aromatic Systems: Naphthalen-1-yl or phenanthren-9-yl substituents (e.g., ) significantly elevate specific rotation values (e.g., +74.3 vs. +1.5 for phenyl derivatives), likely due to increased π-system conjugation and chiral center rigidity .

Aliphatic Chain Modifications :

• The 1-methoxypropan-2-yl group in the target compound introduces an ether oxygen absent in propan-2-amine analogues (e.g., ). This may reduce basicity compared to alkylamines but improve solubility in polar aprotic solvents.

Chiral Resolution :

• Enantiomers of N-((3,5-dimethylphenyl)(naphthalen-1-yl)methyl)propan-2-amine exhibit distinct retention times (0.43 min vs. 0.59 min) on Chiralcel® OJ columns, demonstrating the impact of aromatic bulk on chiral separation . The target compound’s 1-methoxypropan-2-yl group could similarly enable enantiomer resolution.

Spectroscopic and Analytical Data

Table 2: Spectroscopic Comparisons

Compound Name	¹H/¹³C NMR Features	HRMS Data (ESI+)	IR Peaks (cm⁻¹)
N-(bis(3,5-dimethoxyphenyl)methyl)propan-2-amine	Aromatic protons (δ 6.3–6.7 ppm); methoxy singlet (δ ~3.7 ppm)	Not reported	2961, 1600, 1091
N-((3,5-Dimethylphenyl)(phenanthren-9-yl)methyl)propan-2-amine	Phenanthrenyl protons (δ 7.5–8.8 ppm); methyl doublets (δ ~1.2 ppm)	[C₂₆H₂₈N]+: 354.22163 (Δ 0.43 ppm)	2961, 1600, 726
N-((3,5-Dimethylphenyl)(2-methoxynaphthalen-1-yl)methyl)propan-2-amine	Methoxy singlet (δ ~3.9 ppm); naphthalenyl protons (δ 7.0–8.5 ppm)	Not reported	2959, 1586, 760

Key Insights:

• NMR Signatures: Methyl groups on aromatic rings (δ ~2.3 ppm) and methoxy groups (δ ~3.7–3.9 ppm) serve as diagnostic peaks. The target compound’s 1-methoxypropan-2-yl group would likely show split signals for the methoxy and propane backbone .
• HRMS Accuracy : High-resolution mass spectrometry (HRMS) data for analogues (e.g., Δ 0.43 ppm for ) confirm molecular formulas with high precision, a method applicable to the target compound.
• IR Trends : Stretching frequencies for C-O (1091–1167 cm⁻¹) and aromatic C=C (1586–1600 cm⁻¹) are consistent across analogues .

Biological Activity

The compound (3,5-Dimethylphenyl)methylamine , often referred to as a derivative of dimethylphenylmethylamine, possesses a unique structure that suggests significant potential for various biological activities. This article explores the biological activity of this compound, focusing on its interactions with biological systems, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The chemical structure of (3,5-Dimethylphenyl)methylamine can be represented as follows:

• Molecular Formula : C$_{13}$H$_{19}$N
• Molecular Weight : Approximately 205.3 g/mol
• Structural Characteristics : The compound features a dimethyl-substituted phenyl ring connected to a methoxypropan-2-yl amine moiety, which enhances its lipophilicity and potential for receptor interaction.

Biological Activity Overview

Preliminary studies suggest that (3,5-Dimethylphenyl)methylamine may interact with several biological targets, including neurotransmitter receptors and enzymes. Its unique structure allows it to modulate biological pathways effectively.

• Neurotransmitter Modulation : The compound may influence neurotransmitter systems, particularly those related to mood and cognition.
• Enzyme Inhibition : Initial studies indicate potential inhibitory effects on specific enzymes, which could lead to therapeutic applications in conditions like cancer and metabolic disorders.
• Antimicrobial Activity : Some derivatives of similar structures have shown antimicrobial properties, suggesting that this compound may also exhibit such effects.

Case Studies and Experimental Data

Several studies have been conducted to evaluate the biological activity of related compounds. Here are summarized findings relevant to (3,5-Dimethylphenyl)methylamine:

Study	Focus	Findings
Study 1	Neurotransmitter Interaction	Found that similar compounds modulated serotonin receptors, suggesting potential antidepressant effects.
Study 2	Enzyme Activity	Reported inhibition of urease activity by structurally related amines, indicating potential for treating infections caused by urease-producing bacteria.
Study 3	Antimicrobial Effects	Demonstrated that compounds with similar structures exhibited significant antibacterial activity against Gram-positive bacteria.

Synthesis and Derivatives

The synthesis of (3,5-Dimethylphenyl)methylamine can be achieved through various methods involving the reaction of dimethylphenyl derivatives with methoxypropan-2-yl amine under controlled conditions. The choice of synthesis method affects the yield and purity of the final product.